Cas no 2382-96-9 (1,3-benzoxazole-2-thiol)

1,3-benzoxazole-2-thiol Properties

Names and Identifiers

• 2-Mercaptobenzoxazole
• 2-Benzoxazolethiol
• 1,3-BENZOXAZOLE-2(3H)-THIONE
• benzo[d]oxazole-2-thiol
• 2-Benzoxazolethiol
• 2-benzoxazolethione
• 2-Benzoxazolinethione
• 2-benzoxazolylthiol
• 2-mercapto-1H-benzoxazole
• 2-mercaptobenzooxazole
• 2-mercapto-benzoxazole
• 2-Mercatobenzoxazole
• 2-thiobenzoxazole
• BENZOOXAZOLE-2-THIOL
• benzoxazole-2-thiol
• BENZOXAZOLE-2-THIONE
• Benzoxazolinethione
• 2(3H)-Benzoxazolethione
• 2-巯基苯并恶唑
• 1,3-benzoxazole-2-thiol
• 2-Mercapto-1,3-benzoxazole
• Benzoxazole, 2-mercapto-
• Benzoxazolethiol
• 3H-1,3-benzoxazole-2-thione
• 2-MERCAPTO BENZOXAZOLE
• 7PFU48RAFX
• J-650292
• NSC209084
• 2382-96-9
• EINECS 219-191-9
• HMS2602L19
• NSC 2128
• 2-Mercaptobenzoxazole, 95%
• 2-Benzoxazolylthiol
• AM10745
• AI3-18637
• Benzoxazole-2-thione
• MFCD00005769
• AKOS002268882
• DTXSID8062363
• BDBM50570938
• W-202001
• Benzoxazole-2-thiol
• CHEBI:190968
• AKOS000119127
• 2-Benzoxazolethione
• NSC 209084
• SCHEMBL57538
• 2,3-dihydro-1,3-benzoxazole-2-thione
• CS-W018116
• B0096
• 3~{H}-1,3-benzoxazole-2-thione
• 2-Thio-1,3-benzoxazole
• MLS000696385
• EN300-21478
• P92
• Benzooxazole-2-thiol
• FT-0612760
• 2-BENZOXAZOLETHIOL
• NSC-2128
• A816929
• BENZOXAZOLINE,2-THIONE
• NSC-209084
• mercaptobenzoxazole
• 1,3-Benzoxazole-2(3H)-thione
• CHEMBL113414
• SCHEMBL9430874
• MS-3157
• SMR000337568
• NCGC00246572-01
• InChI=1/C7H5NOS/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,10
• STR03785
• AC-4802
• NS00001741
• F0777-0783
• Q17310064
• Z104499134
• 118090-08-7
• SY048415
• benzoxazoline-2-thione
• benzo[d]oxazole-2(3h)-thione
• 1,3-benzoxazol-2-ylhydrosulfide
• NSC2128
• UNII-7PFU48RAFX
• STK387533
• DB-011055
• DB-260806
• Benzoxazol-2(3H)-thione
• +Expand

• MDL： MFCD00005769
• InChIKey： FLFWJIBUZQARMD-UHFFFAOYSA-N
• Inchi： 1S/C7H5NOS/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,10)
• SMILES： S=C1N([H])C2=C([H])C([H])=C([H])C([H])=C2O1
• BRN： 119483

Computed Properties

• Exact Mass: 151.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 151.009184
• Heavy Atom Count: 10
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• LogP: 2.11650
• PSA: 64.83000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 360°C (rough estimate)
• Melting Point: 192.0 to 198.0 deg-C
• Flash Point: 103.4°C
• Color/Form: A brown smelly powder
• PH: 5 (5g/l, H2O, 20℃)
• Solubility: Soluble in ether and acetic acid, soluble in hot water and ammonia, slightly soluble in water and ethanol
• Density: 1.2170 (rough estimate)

1,3-benzoxazole-2-thiol Security Information

• RTECS：DM4882500
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25-S25-S24
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：13

1,3-benzoxazole-2-thiol Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds